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Compound of Interest

Compound Name: Dithallium chromate

Cat. No.: B15350606

Dithallium chromate is known to exist in at least two crystalline forms: a room-temperature
orthorhombic phase and a high-temperature hexagonal phase.[1][2] The transition between
these phases has been investigated using various analytical techniques, which reveal the
complex thermal behavior of this compound.

Crystal Structure Modifications

The crystallographic details of the known phases of dithallium chromate are summarized in

the table below. The room-temperature structure belongs to the orthorhombic crystal system,

while the high-temperature phase adopts a hexagonal structure.[1][2][3] Additionally, research
by Fabry et al. has identified a new modification of thallium chromate, which is closely related
to the 3-K2SOa4 family, suggesting the potential for polymorphism in this compound.[4][5]

Table 1: Crystallographic Data for Dithallium Chromate (T12CrOa4)

Lattice Parameters

Phase Crystal System Space Group A)
_ a=5.910, b =10.727,
Room Temperature Orthorhombic Pmcn
€ =7.910[3]
High Temperature Hexagonal Not specified Not specified
o N Related to B-K2S0a4 N
New Modification Not specified Not specified

family
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Thermal Analysis of Phase Transitions

The thermal behavior of dithallium chromate has been primarily investigated using Differential
Thermal Analysis (DTA) and electrical conductivity measurements. These studies have
confirmed the existence of thermal transformations and provided insights into the energetics
and temperature ranges of these transitions.

Differential Thermal Analysis (DTA)

DTA studies have been instrumental in identifying the phase transitions in dithallium
chromate. While a specific DTA curve is not readily available in the public literature, the work
by Natarajan and Secco confirms its use in detecting thermal transformations.[1][2] A disputed
transition has been noted around 330 °C, which has been attributed to lattice distortion rather
than a true phase transition.[1][2]

Electrical Conductivity Studies

Electrical conductivity measurements as a function of temperature provide valuable information
about changes in the crystal structure. For dithallium chromate, a sharp increase in
conductivity is observed between 225 °C and 303 °C, which is indicative of the anomalous
thermal behavior associated with the phase transition.[1] The conductivity reaches a minimum
at approximately 348 °C, and another break in the conductivity curve is observed at 450 °C.[1]

Table 2: Electrical Properties of Dithallium Chromate During Phase Transition

Temperature Range/Point Observation Activation Energy (Ea)
225-303 °C Sharp increase in conductivity 4.0 eV[1]

~348 °C Minimum in conductivity

450 °C Break in conductivity curve

_ Increase in conductivity at
Unsintered Sample 95 °C 0.22 eV[1]

Experimental Protocols
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The following sections detail the methodologies employed in the study of dithallium chromate

phase transitions, based on the available literature.

Differential Thermal Analysis (DTA)

Instrument: DuPont 900 Thermo-analyzer.

Heating Rate: 20 °C/min.[1]

Reference Standard: Aluminum oxide (Al20s).[1]

Procedure: A sample of dithallium chromate and the reference material are heated at a
constant rate. The temperature difference between the sample and the reference is recorded
as a function of temperature. Endothermic or exothermic transitions in the sample appear as
peaks in the DTA curve.

X-Ray Diffraction (XRD)

Instrument: 'Norelco' Philips Diffractometer.
Radiation Source: Molybdenum K-alpha (MoKa) with a wavelength (A) of 0.7107 A.[1]

Procedure: The crystalline sample is exposed to a monochromatic X-ray beam. The
diffraction pattern is recorded as a function of the diffraction angle (28). The crystal structure,
space group, and lattice parameters are determined by analyzing the positions and
intensities of the diffraction peaks. Temperature-variable XRD is used to study the crystal
structure at different temperatures.

Electrical Conductivity Measurement

Sample Preparation: Compressed polycrystalline pellets (2 mm thick and 13 mm in
diameter).[1]

Procedure: The prepared pellet is placed in a temperature-controlled environment, and a
voltage is applied across it. The resulting current is measured to determine the electrical
conductivity. The conductivity is measured at various temperatures to observe changes
associated with phase transitions.
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Visualization of the Phase Transition Process

The following diagram illustrates the workflow for investigating the phase transition of
dithallium chromate.
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Experimental workflow for TI2CrOa phase transition studies.

The logical flow shows that starting with the dithallium chromate sample, thermal analysis
techniques like DTA and electrical conductivity are used to identify the transition temperatures.
Structural analysis using XRD at both room and elevated temperatures allows for the
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determination of the crystal structures of the different phases, leading to a comprehensive
characterization of the phase transition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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